Cas no 112247-65-1 (Biotin-2-(2-pyridyldithio)ethylamide)

• Product Name: Biotin-2-(2-pyridyldithio)ethylamide
• CAS No: 112247-65-1
• MF: C₁₇H₂₄N₄O₂S₃
• MW: 412.593059539795
• MDL: MFCD01320375
• CID: 129579
• PubChem ID: 354335531
• Update Time: 2025-09-21

Biotin-2-(2-pyridyldithio)ethylamide Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-N-[2-(2-pyridinyldithio)ethyl]-, [3aS-(3aa,4b,6aa)]- (9CI)
• Biotin-[2-(2-pyridyldithio)ethylamide]
• N-[2-(2-Pyridyldithio)ethyl]biotinamide
• (+)-Biotin-PDA
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-N-[2-(2-pyridinyldithio)ethyl]-, [3aS-...
• BIOTIN-[2-(2-PYRIDYLTHIO)ETHYLAMIDE]
• <i>N<
• Biotin-[2-(pyridin-2-ylthio)ethylamide]
• [3aS-(3aα,4β,6aα)]-Hexahydro-2-oxo-N-[2-(2-pyridinyldithio)ethyl]-1H-thieno[3,4-d]iMidazole-4-pentanaMide
• 5-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-[2-(pyridin-2-yldisulphanyl)ethyl]pentanamide
• 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-N-(2-(pyridin-2-yldisulfanyl)ethyl)pentanamide
• Biotin-NH-CH2CH2-S-S-Pyr
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(pyridin-2-yldisulfanyl)ethyl]pentanamide
• LCZC2671
• P2471
• 5-((3aS,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)-N-(2-(pyridin-2-yldisulfaneyl)ethyl)pentanamide
• 112247-65-1
• (+)-Biotin-NH-CH2CH2-S-S-pyr
• Biotin-2-(2-pyridyldithio)ethylamide

• MDL： MFCD01320375
• Inchi： 1S/C17H24N4O2S3/c22-14(18-9-10-25-26-15-7-3-4-8-19-15)6-2-1-5-13-16-12(11-24-13)20-17(23)21-16/h3-4,7-8,12-13,16H,1-2,5-6,9-11H2,(H,18,22)(H2,20,21,23)/t12-,13-,16-/m0/s1
• InChI Key： MAJOROISBURONW-XEZPLFJOSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCSSC1C=CC=CN=1)=O)NC(N2)=O

Computed Properties

• Exact Mass: 412.10600
• Monoisotopic Mass: 412.10613954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: 177-183°C
• Boiling Point: 739.2±60.0 °C at 760 mmHg
• Flash Point: 400.9±32.9 °C
• Refractive Index: 1.657
• PSA: 159.02000
• LogP: 3.71240
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Biotin-2-(2-pyridyldithio)ethylamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：<0°C